(3S)-5β-(β-D-Glucopyranosyloxy)-3,3aβ,4,5,9aβ,9bα-hexahydro-3β,6,9-trimethylazuleno[4,5-b]furan-2,7-
(3S)-5β-(β-D-Glucopyranosyloxy)-3,3aβ,4,5,9aβ,9bα-hexahydro-3β,6,9-trimethylazuleno[4,5-b]furan-2,7-
Brand Name:
Vulcanchem
CAS No.:
112408-66-9
VCID:
VC0049068
InChI:
InChI=1S/C21H28O9/c1-7-4-11(23)15-9(3)12(5-10-8(2)20(27)30-19(10)14(7)15)28-21-18(26)17(25)16(24)13(6-22)29-21/h4,8,10,12-14,16-19,21-22,24-26H,5-6H2,1-3H3/t8-,10-,12+,13+,14-,16+,17-,18+,19-,21+/m0/s1
SMILES:
CC1C2CC(C(=C3C(C2OC1=O)C(=CC3=O)C)C)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C21H28O9
Molecular Weight:
424.4 g/mol
(3S)-5β-(β-D-Glucopyranosyloxy)-3,3aβ,4,5,9aβ,9bα-hexahydro-3β,6,9-trimethylazuleno[4,5-b]furan-2,7-
CAS No.: 112408-66-9
Main Products
VCID: VC0049068
Molecular Formula: C21H28O9
Molecular Weight: 424.4 g/mol
![(3S)-5β-(β-D-Glucopyranosyloxy)-3,3aβ,4,5,9aβ,9bα-hexahydro-3β,6,9-trimethylazuleno[4,5-b]furan-2,7- - 112408-66-9](/images/no_structure.jpg)
| CAS No. | 112408-66-9 |
|---|---|
| Product Name | (3S)-5β-(β-D-Glucopyranosyloxy)-3,3aβ,4,5,9aβ,9bα-hexahydro-3β,6,9-trimethylazuleno[4,5-b]furan-2,7- |
| Molecular Formula | C21H28O9 |
| Molecular Weight | 424.4 g/mol |
| IUPAC Name | (3S,3aS,5R,9aS,9bS)-3,6,9-trimethyl-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione |
| Standard InChI | InChI=1S/C21H28O9/c1-7-4-11(23)15-9(3)12(5-10-8(2)20(27)30-19(10)14(7)15)28-21-18(26)17(25)16(24)13(6-22)29-21/h4,8,10,12-14,16-19,21-22,24-26H,5-6H2,1-3H3/t8-,10-,12+,13+,14-,16+,17-,18+,19-,21+/m0/s1 |
| Standard InChIKey | ZUNQUEPUGDYLCG-NHDJOBCSSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2C[C@H](C(=C3[C@@H]([C@H]2OC1=O)C(=CC3=O)C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| SMILES | CC1C2CC(C(=C3C(C2OC1=O)C(=CC3=O)C)C)OC4C(C(C(C(O4)CO)O)O)O |
| Canonical SMILES | CC1C2CC(C(=C3C(C2OC1=O)C(=CC3=O)C)C)OC4C(C(C(C(O4)CO)O)O)O |
| PubChem Compound | 13893667 |
| Last Modified | Nov 11 2021 |
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